Cas no 80259-15-0 (2-(4-Nitrophenyl)ethane-1-sulfonyl Chloride)

• Product Name: 2-(4-Nitrophenyl)ethane-1-sulfonyl Chloride
• CAS No: 80259-15-0
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 1803323
• PubChem ID: 2761175
• Update Time: 2025-04-21

2-(4-Nitrophenyl)ethane-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-NITRO-PHENYL)-ETHANESULFONYL CHLORIDE
• 2-(4-nitrophenyl)ethanesulfonyl chloride
• EN300-108533
• 2-(4-nitrophenyl)ethane-1-sulfonyl chloride
• CS-0231496
• AB25759
• 2-(4-nitrophenyl)ethanesulfonylChloride
• 80259-15-0
• SCHEMBL2233530
• LCUFMYFBIXFCMV-UHFFFAOYSA-N
• G41089
• DB-121708
• 2-(4-Nitrophenyl)ethane-1-sulfonyl Chloride

• MDL： MFCD06657958
• Inchi： 1S/C8H8ClNO4S/c9-15(13,14)6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6H2
• InChI Key： LCUFMYFBIXFCMV-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 248.9862566g/mol
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81.5-83 ºC
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes